Cas no 107749-17-7 (Erythromycin,11-O-[[2-(dimethylamino)ethoxy]methyl]-, 9-(O-methyloxime) (9CI))

• Product Name: Erythromycin,11-O-[[2-(dimethylamino)ethoxy]methyl]-, 9-(O-methyloxime) (9CI)
• CAS No: 107749-17-7
• MF: C₄₃H₈₁N₃O₁₄
• MW: 864.114954710007
• CID: 202392
• PubChem ID: 84017
• Update Time: 2025-04-19

Erythromycin,11-O-[[2-(dimethylamino)ethoxy]methyl]-, 9-(O-methyloxime) (9CI) Chemical and Physical Properties

Names and Identifiers

• Erythromycin,11-O-[[2-(dimethylamino)ethoxy]methyl]-, 9-(O-methyloxime) (9CI)
• 12-[2-(dimethylamino)ethoxymethoxy]-6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,13-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-10-methoxyimino-3,5,7,9,11,13-hexameth
• 107749-17-7
• ER 42859
• Erythromycin, 11-O-((2-(dimethylamino)ethoxy)methyl)-, 9-(O-methyloxime)
• 12-[2-(dimethylamino)ethoxymethoxy]-6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,13-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-10-methoxyimino-3,5,7,9,11,13-hexamethyl-oxacyclotetradecan-2-one
• 11-O-((2-(Dimethylamino)ethoxy)methyl)erythromycin 9-(O-methyloxime)
• 11-((2-Dimethylaminoethyl)oxymethyl)erythromycin A 9-methoxime
• ER-42859

• Inchi： 1S/C43H81N3O14/c1-17-31-43(10,51)38(55-23-54-19-18-45(11)12)26(4)33(44-53-16)24(2)21-41(8,50)37(60-40-34(47)30(46(13)14)20-25(3)56-40)27(5)35(28(6)39(49)58-31)59-32-22-42(9,52-15)36(48)29(7)57-32/h24-32,34-38,40,47-48,50-51H,17-23H2,1-16H3
• InChI Key： OYWJWZVRBXELPW-UHFFFAOYSA-N
• SMILES： O(C1C(C(CC(C)O1)N(C)C)O)C1C(C)(CC(C)C(C(C)C(C(C)(C(CC)OC(C(C)C(C1C)OC1CC(C)(C(C(C)O1)O)OC)=O)O)OCOCCN(C)C)=NOC)O

Computed Properties

• Exact Mass: 863.57213
• Monoisotopic Mass: 863.57185427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 60
• Rotatable Bond Count: 14
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 200Ų

Experimental Properties

• PSA: 199.9